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Compound of Interest

Compound Name: Acid Red 111

Cat. No.: B1630594

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the experimental procedures for
dyeing leather with Acid Red 111. This document includes detailed protocols, data
presentation in tabular format, and a visual representation of the experimental workflow.

Introduction

Acid Red 111, also known as C.I. Acid Red 111, is a water-soluble anionic azo dye.[1] It is
utilized in the textile and leather industries for achieving vibrant red shades.[2][3] The dyeing
mechanism of acid dyes on leather, a collagen-based material, relies on the ionic interaction
between the anionic sulfonate groups of the dye and the cationic amino groups of the collagen
fibers under acidic conditions. This process is influenced by several key parameters, including
pH, temperature, dye concentration, and the presence of auxiliary chemicals.

Chemical and Physical Properties of Acid Red 111

A summary of the key properties of Acid Red 111 is presented in the table below.
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Property Value

C.I. Name Acid Red 111

CAS Number 6358-57-2
Molecular Formula Cs7H28NaNa2010S3
Molecular Weight 830.82 g/mol
Appearance Red powder
Solubility Soluble in water

Experimental Protocols
Materials and Equipment

o Leather Substrate: Chrome-tanned or vegetable-tanned leather, crust or semi-finished.
e Dye: Acid Red 111 (C.I. 23266)

e Chemicals:

o

Formic acid or Acetic acid (for pH adjustment)

[¢]

Sodium sulfate (leveling agent)

[¢]

Anionic or nonionic penetrating agent

o

Fatliquoring agent

e Equipment:
o Laboratory-scale dyeing drum or beaker with agitation
o Water bath or heating system with temperature control
o pH meter

o Analytical balance
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o Standard laboratory glassware

Leather Preparation

o Wetting Back: The leather is soaked in water at room temperature to ensure uniform
moisture content. The duration of soaking depends on the thickness and condition of the

leather.

» Neutralization: For chrome-tanned leather, neutralization is carried out to adjust the pH of the
leather to a range of 4.5-6.5. This is typically done using a weak alkali like sodium

bicarbonate.

e Washing: The leather is washed thoroughly with water to remove any residual salts or

chemicals from previous processing steps.

Dyeing Procedure

The following protocol outlines a typical drum dyeing method. The percentages of chemicals
are based on the shaved weight of the leather.
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Step Parameter Value/Range Duration (minutes)
1. Washing Water Temperature 30-40°C 10-15
Liquor Ratio 10:1 - 20:1
2. Neutralization (for
pH 4.5-6.5 30-60
chrome-tanned)
3. Dyeing Water Temperature 40-60°C
Liquor Ratio 10:1 - 20:1
Penetrating Agent 0.5-2.0% 10
Sodium Sulfate 1.0-5.0% 10
Acid Red 111 1.0-5.0% 30-90
o i _ 0.5-2.0% (added in
4. Fixation Formic Acid (85%) ) 30-60
portions)
Final pH 3.5-45
5. Rinsing Water Temperature 25-35°C Until clear
] ] ) . As per manufacturer's
6. Fatliquoring Fatliquor Emulsion ) 45-60
recommendation
7. Final Rinse Water Temperature 25-35°C 5-10

Note: The optimal parameters may vary depending on the specific type of leather, desired
shade intensity, and machinery used. Preliminary trials are recommended to determine the
ideal conditions.

Post-Dyeing Treatment

o Samming/Setting Out: Excess water is mechanically removed from the dyed leather.

e Drying: The leather is dried under controlled conditions (e.g., air-drying, vacuum drying) to
the desired moisture content.

» Staking/Milling: The dried leather is mechanically softened to improve its flexibility and feel.
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Color Fastness Testing

The color fastness of the dyed leather should be evaluated according to standardized methods
to ensure the quality and durability of the final product.

Fastness Property Standard Test Method Description

Resistance to fading upon
Light Fastness ISO 105-B02 / AATCC TM 16.3  exposure to a xenon arc lamp,
simulating sunlight.

Resistance of the color to

Washing Fastness ISO 105-C06 / AATCC TM 61 ]
laundering.
Resistance of the color to
Rubbing Fastness (Crocking) ISO 11640 / AATCC TM 8 rubbing off and staining other
materials.
o Resistance of the color to the
Perspiration Fastness ISO 11641/ AATCC TM 15

action of artificial perspiration.

Available Fastness Data for Acid Red 111 on Leather

The following table summarizes the available, though not exhaustive, fastness properties of
Acid Red 111 on leather. The ratings are based on a grey scale where 5 is excellent and 1 is

poor.
Fastness Test Rating
Light Fastness 4-5
Washing Fastness 4
Perspiration Fastness 4-5
Rubbing Fastness (Dry) 4-5
Rubbing Fastness (Wet) 4

Note: These are general values and can vary based on the dyeing process and substrate.
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Experimental Workflow and Signaling Pathway
Logical Relationship of Dyeing Parameters

The following diagram illustrates the key relationships between the dyeing parameters and their
impact on the final leather quality.
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Caption: Interrelationship of key parameters in the leather dyeing process.

Experimental Workflow Diagram

This diagram outlines the sequential steps of the leather dyeing process with Acid Red 111.
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Caption: Step-by-step experimental workflow for leather dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Leather Dyeing with
Acid Red 111]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630594+#leather-dyeing-experimental-procedures-
with-acid-red-111]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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